Cas no 248-85-1 (Benzo[b]phenanthro[2,3-d]thiophene)

• Product Name: Benzo[b]phenanthro[2,3-d]thiophene
• CAS No: 248-85-1
• MF: C₂₀H₁₂S
• MW: 284.374283790588
• CID: 277914
• PubChem ID: 6428586
• Update Time: 2025-04-19

Benzo[b]phenanthro[2,3-d]thiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]phenanthro[2,3-d]thiophene
• 9-Thianaphtho(1',2':2,3)fluorene
• GDBRLJQTLSLZLH-UHFFFAOYSA-N
• 248-85-1
• DTXSID30179495
• SCHEMBL13085235
• Benzo(b)phenanthro(2,3-d)thiophene

• Inchi： 1S/C20H12S/c1-2-6-15-13(5-1)9-10-14-11-18-16-7-3-4-8-19(16)21-20(18)12-17(14)15/h1-12H
• InChI Key： GDBRLJQTLSLZLH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C3C=CC4C=CC=CC=4C3=CC1=2

Computed Properties

• Exact Mass: 284.06606
• Monoisotopic Mass: 284.065971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.32
• Boiling Point: 523.2°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.847
• PSA: 0